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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acetate

Cat. No.: B1294997

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(Trimethoxysilyl)propyl
acetate, a versatile organosilane coupling agent. It details its chemical and physical properties,
synthesis, mechanisms of action, and applications, with a focus on its role in surface
modification and adhesion promotion.

Core Chemical Information

3-(Trimethoxysilyl)propyl acetate is a bifunctional organosilane featuring a propyl acetate
group and a hydrolyzable trimethoxysilyl group.[1] This dual-functionality allows it to act as a
molecular bridge between inorganic substrates and organic polymers, thereby enhancing
adhesion and improving the mechanical and physical properties of composite materials.[2]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for 3-(Trimethoxysilyl)propyl
acetate.
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Property Value References
CAS Number 59004-18-1 [1113114]
Molecular Formula C8H1805Si [11[31[5]
Molecular Weight 222.31 g/mol [31[41[5]
Density 1.0+ 0.1 g/cm3 [5]

Boiling Point 214.5 + 23.0 °C at 760 mmHg [5]

Flash Point 69.5+18.2 °C [5]
Refractive Index 1.415 [5]

Purity 95% - 99.5% [3][5]
Physical Form Liquid [3]

Data Presentation: Safety Information

This table outlines the key safety and hazard information for 3-(Trimethoxysilyl)propyl
acetate.
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Hazard Information Details References
Signal Word Warning [3]
GHS Pictogram GHSO07 (Exclamation Mark) [3]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [3]
irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapours/sp
ray), P305+P351+P338 (IF IN
] EYES: Rinse cautiously with

Precautionary Statements ) [3]
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.)

Storage Temperature 2-8°C, Sealed in dry conditions  [3]

Synthesis and Mechanism of Action

The primary method for synthesizing 3-(Trimethoxysilyl)propyl acetate is through the
hydrosilylation of allyl acetate with trimethoxysilane, a reaction typically catalyzed by a platinum

' Allyl Acetate = Hydrosilylation

~
Grimethoxysilane) 3-(Trimethoxysilyl)propyl acetate

complex.
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Click to download full resolution via product page

Caption: Synthesis of 3-(Trimethoxysilyl)propyl acetate.

The utility of 3-(Trimethoxysilyl)propyl acetate as a coupling agent stems from the hydrolysis
of its trimethoxysilyl group to form reactive silanol groups (-Si-OH). These silanols can then
condense with hydroxyl groups on the surface of inorganic materials, forming stable Si-O-
Substrate covalent bonds. The propyl acetate tail is then available to interact with an organic
polymer matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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